Sulfo-Cy5 amine

• Molecular Formula: C38H52N4O7S2
• Molecular Weight: 741.0 g/mol
• InChI: InChI=1S/C38H52N4O7S2/c1-37(2)30-26-28(50(44,45)46)19-21-32(30)41(5)34(37)16-10-8-11-17-35-38(3,4)31-27-29(51(47,48)49)20-22-33(31)42(35)25-15-9-12-18-36(43)40-24-14-7-6-13-23-39/h8,10-11,16-17,19-22,26-27H,6-7,9,12-15,18,23-25,39H2,1-5H3,(H2-,40,43,44,45,46,47,48,49)
• InChIKey: YAAUASLQACUDFY-UHFFFAOYSA-N

Sulfo-Cy5 Amine Overview

Sulfo-Cy5 amine (CAS 2183440-44-8) is a sulfonated cyanine 5 derivative featuring a primary amine reactive handle for covalent conjugation to carboxyl-containing biomolecules via amide bond formation . This water-soluble fluorophore exhibits excitation/emission maxima at approximately 650/670 nm in the far-red region of the visible spectrum, offering low autofluorescence interference from biological specimens . The compound demonstrates an extinction coefficient of 271,000 M⁻¹cm⁻¹ and a fluorescence quantum yield of 0.28, classifying it as a bright, photostable probe compatible with standard 633/647 nm laser lines found in confocal microscopes, flow cytometers, and fluorescence scanners [1].

Water-soluble, no organic co-solvent required for protein labeling

Far-red emission compatible with 633/647 nm laser lines, low autofluorescence

Primary amine reactive handle for versatile bioconjugation strategies

Reduced aggregation supports higher degree of labeling and conjugate stability

• [1] BJbalb. Sulfo-Cyanine5 amine (YF0136) Product Specifications. Available at: http://bjbalb.com/html/Pigment/YF0136.html View Source

Why Sulfo-Cy5 Amine Cannot Be Substituted

While sulfonated and non-sulfonated cyanine dyes exhibit nearly identical fluorescence spectral profiles (Ex/Em 650/669 nm for both Sulfo-Cy5 and non-sulfo Cy5) and can appear interchangeable for many fluorescence detection applications , their divergent solubility and aggregation behavior fundamentally alter bioconjugation performance and conjugate stability. Non-sulfonated Cy5 amine must be dissolved in an organic co-solvent (DMF or DMSO) prior to addition to aqueous biomolecule labeling reactions, introducing potential protein denaturation, precipitation, or inconsistent labeling stoichiometry . In contrast, Sulfo-Cy5 amine's charged sulfonate groups confer high aqueous solubility without co-solvents, eliminate hydrophobic dye-dye aggregation that otherwise quenches fluorescence and promotes non-specific sticking, and improve the efficiency of removing unreacted dye by simple dialysis against aqueous buffer [1]. Substituting a non-sulfonated analog therefore compromises labeling reproducibility, conjugate solubility, and downstream experimental signal-to-noise ratios—particularly when labeling sensitive proteins or requiring highly purified conjugates.

Risk Factor

Sulfo-Cy5 Amine

Non-Sulfonated Cy5

Co-solvent requirement

Aqueous buffer only; preserves protein conformation

Requires DMF or DMSO; may induce denaturation and inconsistent labeling

Dye aggregation & quenching

Reduced aggregation, linear fluorescence vs. concentration

Hydrophobic clustering leads to self-quenching and increased background

Conjugate purification

Simple dialysis against aqueous buffer removes unreacted dye

Residual hydrophobic dye removal more challenging, requiring additional steps

• [1] BJbalb. Sulfo-Cyanine5 amine (YF0136) Technical Product Page - Solubility and Labeling Guidelines. Available at: http://bjbalb.com/html/Pigment/YF0136.html View Source

Sulfo-Cy5 Amine Evidence Guide

Aqueous Bioconjugation Without Co-Solvents

Sulfo-Cy5 amine's water solubility eliminates the requirement for organic co-solvents (DMF or DMSO) during aqueous protein labeling, a mandatory step for non-sulfonated Cy5 amine that often induces protein precipitation, denaturation, or variable labeling efficiency . The sulfonate groups reduce dye aggregation and non-specific binding, improving the yield of monodisperse, stable protein-dye conjugates [1]. This is a class-level inference supported by cross-study comparable data on sulfonated vs. non-sulfonated cyanine solubility .

Aqueous Bioconjugation Without Co-Solvents

Reported

Target

Aqueous buffers only; no organic co-solvent required

Non-Sulfonated Cy5 Amine

Requires dissolution in DMF or DMSO prior to aqueous addition

Eliminates organic solvent step; reduces protein denaturation risk and improves conjugate homogeneity

Supports native protein conformation retention during labeling

Cross-study comparable evidence; review specific protein sensitivity

Evidence Dimension	Co-solvent requirement for aqueous protein labeling
Target Compound Data	Aqueous buffers only; no organic co-solvent required
Comparator Or Baseline	Non-sulfonated Cy5 amine: requires dissolution in DMF or DMSO prior to aqueous addition
Quantified Difference	Eliminates organic solvent step; reduces protein denaturation risk and improves conjugate homogeneity
Conditions	Labeling of proteins (e.g., antibodies, peptides) in aqueous buffers (PBS, HEPES, carbonate/bicarbonate)

Why This Matters

Eliminating organic co-solvents preserves protein native conformation and enzymatic activity, directly increasing the functional yield of labeled biomolecules for downstream assays.

• [1] BJbalb. Sulfo-Cyanine5 amine (YF0136) Technical Product Page - Enhanced Protein Labeling Performance. Available at: http://bjbalb.com/html/Pigment/YF0136.html View Source

Fluorescence Brightness vs. Non-Sulfonated Cy5

Sulfo-Cy5 amine exhibits a 9% higher extinction coefficient and a 69% higher fluorescence quantum yield compared to its non-sulfonated Cy5 amine analog under comparable conditions . The sulfonated form (ε = 250,000 M⁻¹cm⁻¹, Φ = 0.27) is brighter than the non-sulfonated form (ε = 230,000 M⁻¹cm⁻¹, Φ = 0.16), translating to a significantly higher fluorescence signal per labeled molecule and improved detection sensitivity .

Fluorescence Brightness vs. Non-Sulfonated Cy5

Head-to-head

Sulfo-Cy5 (NHS ester)

ε = 250,000 M⁻¹cm⁻¹, Φ = 0.27

Non-Sulfonated Cy5 (NHS ester)

ε = 230,000 M⁻¹cm⁻¹, Φ = 0.16

ε +8.7%, Φ +69% (absolute +0.11)

Supports detection sensitivity review for labeled conjugates

Data to verify; source not independently available

Evidence Dimension	Molar extinction coefficient (ε) and quantum yield (Φ)
Target Compound Data	Sulfo-Cy5 (as NHS ester): ε = 250,000 M⁻¹cm⁻¹, Φ = 0.27
Comparator Or Baseline	Non-sulfonated Cy5 (as NHS ester): ε = 230,000 M⁻¹cm⁻¹, Φ = 0.16
Quantified Difference	ε: +8.7%; Φ: +69% (absolute increase of 0.11)
Conditions	AAT Bioquest spectral comparison dataset; similar spectral profiles (Ex/Em 650/669 nm for both)

Why This Matters

The 69% higher quantum yield directly amplifies fluorescence signal intensity per labeling event, enabling detection of lower-abundance targets or permitting shorter exposure times in imaging.

Photostability vs. Alexa Fluor 647

In head-to-head comparisons of antibody conjugates, Sulfo-Cy5-labeled samples demonstrated approximately 20% lower fluorescence brightness than Alexa Fluor 647 (AF647) conjugates under identical imaging conditions [1]. AF647, a tetrasulfonated Cy5 analog, exhibits roughly 25% higher brightness than Sulfo-Cy5 due to enhanced sulfonation reducing aggregation and fluorescence quenching [1]. While Sulfo-Cy5 provides robust performance for moderate-to-high abundance targets, AF647 is quantitatively superior for demanding low-abundance detection or prolonged time-lapse imaging where maximal signal retention is critical [1].

Photostability vs. Alexa Fluor 647

Head-to-head

Sulfo-Cy5 Conjugates

Baseline brightness (reference)

AF647 Conjugates

~25% higher brightness

AF647 ≈ 1.25× brighter under equivalent labeling

Supports detector-sensitivity optimization for low-abundance targets

AF647 offers higher signal; Sulfo-Cy5 suitable for standard applications

Evidence Dimension	Relative fluorescence brightness of antibody conjugates
Target Compound Data	Sulfo-Cy5 conjugates: baseline brightness (reference value)
Comparator Or Baseline	Alexa Fluor 647 (AF647) conjugates: approximately 25% higher brightness
Quantified Difference	AF647 ≈ 1.25× brighter than Sulfo-Cy5 under equivalent labeling conditions
Conditions	Immunofluorescence microscopy of labeled antibody conjugates; 633 nm laser excitation

Why This Matters

Users seeking maximal detection sensitivity for low-abundance antigens should prioritize AF647; Sulfo-Cy5 remains a cost-effective, adequate alternative for standard applications.

• [1] Duofluor. AF647 (Alexa Fluor 647) Product Page - Comparative Brightness and Photostability with Sulfo-Cy5. Available at: https://www.duofluor.com/af647/ View Source

pH Insensitivity vs. NHS Esters

Sulfo-Cy5 amine conjugates retain stable fluorescence emission across a wide pH range (pH 4-10), an advantage over pH-sensitive fluorescein-based dyes and a critical property for applications spanning acidic endosomal tracking to alkaline extracellular environments . In contrast, the reactive amine group of Sulfo-Cy5 amine itself exhibits pH-dependent nucleophilicity; deprotonation at pH >8 maximizes reactivity toward NHS esters and carbonyls, while lower pH reduces labeling efficiency [1]. This is a class-level inference for cyanine dyes: spectral pH insensitivity is well-documented, while amine reactivity remains pH-dependent.

pH Insensitivity vs. NHS Esters

Class-level

Sulfo-Cy5 Fluorescence

Stable pH 4–10

Fluorescein

Quenches below pH 7

Fluorescence stable across 6 pH units vs ~3 for fluorescein; amine reactivity optimal pH 8–9

Supports multi-compartment imaging with consistent signal

Cyanine pH insensitivity class-level inference; verify for specific buffer

Evidence Dimension	Fluorescence stability vs. amine reactivity across pH
Target Compound Data	Conjugate fluorescence stable pH 4-10; amine reactivity optimal pH 8-9
Comparator Or Baseline	Fluorescein: significant fluorescence quenching below pH 7; Sulfo-Cy5 NHS ester: requires pH 8-9 for efficient amine coupling
Quantified Difference	Fluorescence signal stable across 6 pH units vs. ~3 units for fluorescein
Conditions	Aqueous buffer systems; fluorescence emission measured at 670 nm

Why This Matters

The dual pH behavior enables robust fluorescence detection in acidic cellular compartments while maintaining amine reactivity for efficient bioconjugation under basic conditions.

• [1] BJbalb. Sulfo-Cyanine5 amine (YF0136) - Buffer Compatibility Guidelines. Available at: http://bjbalb.com/html/Pigment/YF0136.html View Source

Reduced Aggregation vs. Non-Sulfonated Cy5

Sulfo-Cy5 amine carries charged sulfonate groups that significantly decrease dye-dye and dye-protein aggregation after conjugation compared to neutral, non-sulfonated Cy5 analogs . This reduced aggregation minimizes concentration-dependent fluorescence self-quenching and improves the solubility of labeled bioconjugates in aqueous physiological buffers, enabling higher degrees of labeling (DOL) without precipitation . Non-sulfonated Cy5 conjugates, lacking these charges, are prone to hydrophobic clustering that reduces effective brightness and increases non-specific background [1].

Reduced Aggregation vs. Non-Sulfonated Cy5

Class-level

Sulfonated Cy5

Charged sulfonates reduce aggregation; linear fluorescence vs. concentration

Non-Sulfonated Cy5

Prone to hydrophobic aggregation; fluorescence quenching at high labeling densities

Qualitative improvement in conjugate solubility and signal linearity; no direct numeric comparison

Supports preparation of highly labeled conjugates with maintained solubility

Class-level evidence; conjugate behavior may vary with protein and DOL

Evidence Dimension	Conjugate aggregation propensity and fluorescence quenching
Target Compound Data	Sulfonated Cy5: reduced aggregation due to charged sulfonate groups; maintains linear fluorescence vs. concentration
Comparator Or Baseline	Non-sulfonated Cy5: prone to hydrophobic aggregation; fluorescence quenches at high labeling densities
Quantified Difference	Qualitative improvement in conjugate solubility and signal linearity; no direct numeric comparison available
Conditions	Aqueous PBS buffer, pH 7.4; protein-antibody conjugates

Why This Matters

Reduced aggregation enables preparation of highly labeled conjugates with maintained solubility and fluorescence brightness, critical for sensitive detection assays.

• [1] BJbalb. Sulfo-Cyanine5 amine (YF0136) - Advantages of Sulfonation for Protein Labeling. Available at: http://bjbalb.com/html/Pigment/YF0136.html View Source

Amine vs. NHS Ester Reactivity

Sulfo-Cy5 amine provides a primary amine (-NH₂) reactive handle, enabling direct conjugation to electrophilic groups (activated esters, carbonyls, isothiocyanates) without the pre-activation required for NHS esters . This expands conjugation possibilities beyond simple lysine labeling to include enzymatic transamination labeling, reductive amination of glycoproteins, and incorporation into synthetic scaffolds via amide bond formation . In contrast, Sulfo-Cy5 NHS ester is pre-activated for direct reaction with primary amines on proteins and peptides, offering higher throughput but less versatility in conjugation strategy .

Amine vs. NHS Ester Reactivity

Reported

Sulfo-Cy5 Amine

Reacts with activated esters, aldehydes, ketones, isothiocyanates; enables reductive amination

Sulfo-Cy5 NHS Ester

Reacts exclusively with primary amines (lysine, N-termini)

Qualitative expansion of conjugation chemistry toolbox

Supports non-standard conjugation strategies such as site-specific glycan labeling

Data to verify; cross-study comparable context

Evidence Dimension	Conjugation versatility and reaction partner scope
Target Compound Data	Sulfo-Cy5 amine: reacts with activated esters, aldehydes, ketones, isothiocyanates, and can be used in reductive amination
Comparator Or Baseline	Sulfo-Cy5 NHS ester: reacts exclusively with primary amines (lysine residues, N-termini)
Quantified Difference	Qualitative expansion of conjugation chemistry toolbox
Conditions	Aqueous buffers for amine; organic/aqueous mixtures for NHS ester

Why This Matters

Researchers requiring non-standard conjugation strategies (e.g., site-specific glycan labeling via reductive amination) or building custom bifunctional probes will find the amine handle essential.

Sulfo-Cy5 Amine Application Scenarios

Aqueous Bioconjugation of Sensitive Proteins

Sulfo-Cy5 amine is the preferred choice for labeling proteins, antibodies, or enzymes that are sensitive to organic solvents or prone to aggregation. Its high water solubility eliminates the need for DMF or DMSO co-solvents, preserving native protein conformation and enzymatic activity during the labeling reaction . This is particularly critical for fragile proteins such as membrane receptors, intrinsically disordered proteins, or multi-subunit complexes where even trace organic solvents can induce unfolding or precipitation .

Site-Specific Glycoprotein Labeling

The primary amine handle of Sulfo-Cy5 amine enables site-specific conjugation to glycoproteins through reductive amination of oxidized glycan aldehydes or enzymatic transamination using transaminases . This approach avoids random lysine labeling typical of NHS ester chemistry, preserving antibody binding sites or enzyme active sites. Researchers developing homogeneous antibody-drug conjugates or studying glycan-dependent biological processes benefit from this controlled, site-selective labeling strategy .

Low-Background Far-Red Imaging

The 650/670 nm excitation/emission profile of Sulfo-Cy5 amine falls within the far-red optical window where cellular autofluorescence is minimal and CCD detectors exhibit maximal quantum efficiency . This enables high-contrast imaging of labeled targets in thick tissue sections, whole-mount specimens, or cell cultures without the background interference common with green-fluorescent probes. Combined with the dye's pH insensitivity (pH 4-10), it is well-suited for tracking labeled biomolecules through acidic endosomal compartments or across physiological pH gradients .

Custom Dual-Modality Probe Construction

Sulfo-Cy5 amine serves as a versatile fluorescent building block for synthesizing bifunctional probes where the amine group is coupled to one functional moiety (e.g., a targeting ligand, chelator, or reactive linker) while the Cy5 core provides the fluorescent readout . This modular approach enables construction of dual-modality (PET/fluorescence) imaging agents, fluorescence-quenched protease sensors, or FRET-based molecular beacons. The water solubility ensures the final conjugate remains dispersed in aqueous physiological buffers without aggregation .

Application

Selection Property

Validation Focus

Aqueous Bioconjugation of Sensitive Proteins

High aqueous solubility; no organic co-solvent required

Protein native conformation and enzymatic activity post-labeling

Site-Specific Glycoprotein Labeling

Primary amine handle enables reductive amination/transamination

Site-specific labeling efficiency and conjugate homogeneity

Low-Background Far-Red Imaging

Far-red emission with low autofluorescence and pH insensitivity

Signal-to-noise ratio in thick tissue or low-abundance targets

Custom Dual-Modality Probe Construction

Versatile amine coupling for modular fluorescent probe design

Conjugate solubility and aqueous stability in physiological buffers